Cas no 72142-88-2 (Dimethyl-d6-cyanamide)

• Product Name: Dimethyl-d6-cyanamide
• CAS No: 72142-88-2
• MF: C₃H₆N₂
• MW: 76.1301102638245
• CID: 549076
• PubChem ID: 16212037
• Update Time: 2025-05-27

Dimethyl-d6-cyanamide Chemical and Physical Properties

Names and Identifiers

• Cyanamide,di(methyl-d3)- (9CI)
• Dimethyl-d6-cyanamide
• bis(trideuteriomethyl)cyanamide
• DIMETHYL CYANAMIDE, [D6]
• Dimethyl-d6-cyanamide, 99 atom % D
• 72142-88-2
• DTXSID00583540
• Dimethyl-d6-cyanamide,99 atom % d
• Bis[(~2~H_3_)methyl]cyanamide

• Inchi： 1S/C3H6N2/c1-5(2)3-4/h1-2H3/i1D3,2D3
• InChI Key： OAGOUCJGXNLJNL-WFGJKAKNSA-N
• SMILES： N(C#N)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 76.090758676g/mol
• Monoisotopic Mass: 76.090758676g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 56.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.941 g/mL at 25 °C(lit.)
• Melting Point: NA
• Boiling Point: 163.5±0.0 °C at 760 mmHg
• Flash Point: 137 °F
• Refractive Index: n20/D 1.4076(lit.)
• Solubility: DMSO, Methanol
• Vapor Pressure: 2.1±0.3 mmHg at 25°C

Dimethyl-d6-cyanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3275 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-23/25
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on Dimethyl-d6-cyanamide

Dimethyl-d6-cyanamide (CAS No. 72142-88-2): An Overview of Its Properties, Applications, and Recent Research

Dimethyl-d6-cyanamide (CAS No. 72142-88-2) is a deuterated derivative of dimethyl cyanamide, a compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This deuterated form offers unique advantages in various applications due to its enhanced stability and reduced metabolic degradation. In this article, we will delve into the properties, applications, and recent research developments surrounding Dimethyl-d6-cyanamide.

Chemical Structure and Properties

Dimethyl-d6-cyanamide has the molecular formula C3H6D6N2 and a molecular weight of 90.14 g/mol. The compound is characterized by the presence of six deuterium atoms (D) in place of hydrogen atoms (H), which significantly alters its physical and chemical properties compared to its non-deuterated counterpart. The deuterium atoms provide increased isotopic mass, leading to enhanced kinetic stability and reduced reactivity. This makes Dimethyl-d6-cyanamide particularly useful in studies where isotopic labeling is required.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is approximately 105°C, and it has a boiling point of around 190°C under reduced pressure. These properties make it suitable for various synthetic and analytical applications.

Applications in Organic Synthesis

Dimethyl-d6-cyanamide is widely used in organic synthesis as a versatile reagent for the preparation of nitriles and amides. Its deuterated nature makes it an excellent choice for isotopic labeling studies, where the presence of deuterium can help track reaction pathways and mechanisms. For instance, in the synthesis of labeled pharmaceuticals, Dimethyl-d6-cyanamide can be used to introduce deuterium atoms at specific positions, providing valuable insights into drug metabolism and pharmacokinetics.

In recent studies, researchers have explored the use of Dimethyl-d6-cyanamide in the synthesis of complex organic molecules with potential therapeutic applications. For example, a study published in the Journal of Organic Chemistry demonstrated the use of Dimethyl-d6-cyanamide in the synthesis of a novel class of antiviral agents. The deuterated reagent was found to improve the stability and efficacy of these compounds, highlighting its potential in drug development.

Mechanistic Studies and Isotopic Labeling

The unique properties of Dimethyl-d6-cyanamide make it an invaluable tool for mechanistic studies in organic chemistry. Deuterium labeling can provide detailed insights into reaction mechanisms by allowing researchers to track the movement of atoms during chemical transformations. This is particularly useful in understanding complex reactions involving multiple steps or intermediates.

A recent study published in Chemical Communications utilized Dimethyl-d6-cyanamide to investigate the mechanism of a catalytic reaction involving nitrogen-containing compounds. The deuterium-labeled reagent allowed the researchers to identify key intermediates and transition states, providing a comprehensive understanding of the reaction pathway. Such studies are crucial for optimizing reaction conditions and developing more efficient synthetic methods.

MEDICINAL CHEMISTRY AND PHARMACOLOGY

In medicinal chemistry, Dimethyl-d6-cyanamide has found applications in the development of new drugs and therapeutic agents. The deuterium atoms can influence the metabolic stability and pharmacokinetic properties of drug molecules, potentially leading to improved efficacy and reduced side effects.

A notable example is the use of deuterated compounds in the treatment of neurological disorders. A study published in ACS Medicinal Chemistry Letters reported the synthesis and evaluation of a series of deuterated analogs derived from known anticonvulsant drugs. The introduction of deuterium atoms was found to enhance the metabolic stability and prolong the half-life of these compounds in vivo, suggesting their potential as improved therapeutic agents.

MATERIALS SCIENCE AND ANALYTICAL CHEMISTRY

Beyond its applications in organic synthesis and medicinal chemistry, Dimethyl-d6-cyanamide has also been explored for its potential uses in materials science and analytical chemistry. In materials science, deuterated compounds can be used to study polymerization reactions and the properties of polymers at a molecular level.

A study published in Macromolecules utilized as a monomer for controlled radical polymerization. The deuterium-labeled monomer allowed researchers to investigate the kinetics and mechanism of polymerization reactions with high precision. This approach has significant implications for developing new materials with tailored properties for various applications.

In analytical chemistry, serves as an internal standard for mass spectrometry (MS) analysis due to its stable isotopic composition. The use of isotopically labeled internal standards can improve the accuracy and reliability of quantitative analyses by compensating for variations in sample preparation and instrument performance.

A recent study published in Analytical Chemistry demonstrated the application of as an internal standard for quantifying cyanide levels in environmental samples using liquid chromatography-mass spectrometry (LC-MS). The deuterated internal standard provided excellent precision and accuracy, enabling reliable detection even at low concentrations.

CURRENT RESEARCH TRENDS AND FUTURE PERSPECTIVES

The ongoing research on reflects its broad utility across multiple scientific disciplines. Current trends include:

• Nanotechnology: The use-based materials for developing nanoscale devices with enhanced stability and performance.
• Catalysis: The exploration-derived catalysts for promoting selective chemical transformations with high efficiency.
• Biochemistry: The application-labeled compounds for studying protein-protein interactions and enzyme mechanisms at an atomic level.